Cas no 943034-50-2 (5-(2-Chloroethyl)-2,3-dihydrobenzofuran)

5-(2-Chloroethyl)-2,3-dihydrobenzofuran structure
943034-50-2 structure
Product Name:5-(2-Chloroethyl)-2,3-dihydrobenzofuran
CAS No:943034-50-2
MF:C10H11ClO
MW:182.646742105484
MDL:MFCD11046521
CID:69617
PubChem ID:24964746
Update Time:2024-10-25

5-(2-Chloroethyl)-2,3-dihydrobenzofuran Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Chloroethyl)-2,3-dihydrobenzofuran
    • 5-(2-chloroethyl)-2,3-dihydro-1-benzofuran
    • Benzofuran, 5-(2-chloroethyl)-2,3-dihydro-
    • 5-chloroethyl-2,3-dihydrobenzofuran
    • PubChem19152
    • BCP11434
    • X5646
    • 5-(2-CHLOROETHYL)-2,3-DIHYDRO-BENZOFURAN
    • 034C502
    • 5-(2-Chloroethyl)-2,3-dihydrobenzofuran (ACI)
    • 2-(2,3-Dihydrobenzofuran-5-yl)ethyl chloride
    • AKOS006307086
    • AC-26360
    • 943034-50-2
    • CS-13490
    • SCHEMBL4060161
    • CS-M1816
    • EN300-818763
    • DTXSID90648091
    • MDL： MFCD11046521
    • Inchi： 1S/C10H11ClO/c11-5-3-8-1-2-10-9(7-8)4-6-12-10/h1-2,7H,3-6H2
    • InChI Key： UOWBUUHBGKOXGH-UHFFFAOYSA-N
    • SMILES： ClCCC1C=C2C(OCC2)=CC=1

Computed Properties

  • Exact Mass: 182.05000
  • Monoisotopic Mass: 182.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Density: 1.187
  • Boiling Point: 284.4 ºC at 760 mmHg
  • Flash Point: 284.4 ºC at 760 mmHg
  • Refractive Index: 1.561
  • PSA: 9.23000
  • LogP: 2.40280

5-(2-Chloroethyl)-2,3-dihydrobenzofuran Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-Chloroethyl)-2,3-dihydrobenzofuran Pricemore >>

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5-(2-Chloroethyl)-2,3-dihydrobenzofuran Production Method

Production Method 1

64089-34-5 64089-34-5
943034-50-2 943034-50-2
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Triethylsilane Solvents: Trifluoroacetic acid ;  rt → 5 °C; 0 - 5 °C; 5 °C → 35 °C; 10 h, 25 - 35 °C
Reference
Process for preparation of darifenacin
, World Intellectual Property Organization, , ,

Production Method 2

64089-34-5 64089-34-5
943034-50-2 943034-50-2
Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Sodium borohydride Solvents: Tetrahydrofuran ;  10 °C → 60 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
A process for the preparation of darifenacin hydrobromide
, India, , ,

Production Method 3

87776-76-9 87776-76-9
943034-50-2 943034-50-2
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Toluene ;  < 25 °C; 14 h, 60 °C; 60 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Water
Reference
Processes for preparing darifenacin hydrobromide
, World Intellectual Property Organization, , ,

Production Method 4

87776-76-9 87776-76-9
943034-50-2 943034-50-2
Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Toluene ;  < 25 °C; 14 h, 60 °C; 60 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 10 - 11, < 30 °C
Reference
Process for preparation of darifenacin hydrobromide for treatment of urinary incontinence
, World Intellectual Property Organization, , ,

Production Method 5

64089-34-5 64089-34-5
943034-50-2 943034-50-2
Reaction Conditions
1.1 Reagents: Triethylsilane Solvents: Trifluoroacetic acid ;  rt; 3 h, reflux
Reference
A process for preparing 5-(2-halo-ethyl)-2,3-dihydro-benzofuran derivatives
, China, , ,

Production Method 6

87776-76-9 87776-76-9
943034-50-2 943034-50-2
Reaction Conditions
1.1 Reagents: Boron trifluoride etherate ,  Thionyl chloride Solvents: Toluene ;  30 - 40 °C; 40 °C → 62 °C; 13 h, 62 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7 - 8, 25 - 30 °C
Reference
Crystalline forms of intermediates of (S)-2-[1-[2-(2,3-dihydrobenzofuran-5-yl)ethyl] pyrrolidin-3-yl] -2,2-diphenyl-acetamide
Anonymous, IP.com Journal, 2014, 14, 1-4

Production Method 7

64089-34-5 64089-34-5
943034-50-2 943034-50-2
Reaction Conditions
1.1 Reagents: Triethylsilane Solvents: Trifluoroacetic acid ;  < 45 °C; 7 h, 40 - 45 °C; 45 °C → 0 °C; 2 h
Reference
Processes for preparation of darifenacin
, World Intellectual Property Organization, , ,

Production Method 8

87776-76-9 87776-76-9
943034-50-2 943034-50-2
Reaction Conditions
1.1 Reagents: Thionyl chloride ;  3 h, reflux; reflux → rt
1.2 Reagents: Sodium carbonate Solvents: Dichloromethane ,  Water ;  rt
Reference
Process for preparation of 5-(2-haloethyl)-2,3-dihydrobenzofuran as intermediate for darifenacin
, China, , ,

Production Method 9

943034-50-2 943034-50-2
Reaction Conditions
Reference
Method for synthesizing 5-(haloethyl)-2,3-dihydrobenzofuran as intermediate of darifenacin
, China, , ,

5-(2-Chloroethyl)-2,3-dihydrobenzofuran Raw materials

5-(2-Chloroethyl)-2,3-dihydrobenzofuran Preparation Products

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